Cas no 2034379-84-3 (1-[(4-Ethoxy-3-fluorophenyl)sulfonyl]-4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidine)

• Product Name: 1-[(4-Ethoxy-3-fluorophenyl)sulfonyl]-4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidine
• CAS No: 2034379-84-3
• MF: C₁₇H₂₂FN₃O₅S₂
• MW: 431.502085208893
• CID: 5376162
• Update Time: 2025-10-11

1-[(4-Ethoxy-3-fluorophenyl)sulfonyl]-4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Ethoxy-3-fluorophenyl)sulfonyl]-4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidine

• Inchi： 1S/C17H22FN3O5S2/c1-3-26-16-5-4-14(12-15(16)18)28(24,25)21-9-6-13(7-10-21)27(22,23)17-19-8-11-20(17)2/h4-5,8,11-13H,3,6-7,9-10H2,1-2H3
• InChI Key： BFOYBOWHHOMIAT-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OCC)C(F)=C2)(=O)=O)CCC(S(C2N(C)C=CN=2)(=O)=O)CC1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 632.3±65.0 °C(Predicted)
• pka: 1.88±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-[(4-Ethoxy-3-fluorophenyl)sulfonyl]-4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidine

1-[(4-Ethoxy-3-fluorophenyl)sulfonyl]-4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidine: A Comprehensive Overview

The compound 1-[(4-Ethoxy-3-fluorophenyl)sulfonyl]-4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidine (CAS No. 2034379843) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse applications in drug design and advanced materials. The molecule's structure is characterized by a piperidine ring substituted with two sulfonyl groups, each attached to distinct aromatic systems: one featuring an ethoxy and fluoro substituent, and the other incorporating a methylated imidazole moiety. These structural elements contribute to the compound's unique chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging multi-component reactions and microwave-assisted techniques. The synthesis typically involves the sequential installation of the sulfonyl groups onto the piperidine backbone, followed by functionalization of the aromatic rings. Researchers have reported optimized protocols that enhance yield and purity, making this compound more accessible for further studies. The use of green chemistry principles in its synthesis aligns with contemporary trends toward sustainable chemical practices.

The pharmacological properties of 1-[(4-Ethoxy-3-fluorophenyl)sulfonyl]-4-[(1-methyl-1H-imidazol-2-ylsulfonyl]piperidine have been extensively investigated in preclinical models. Studies have demonstrated its potent activity as a kinase inhibitor, particularly targeting key enzymes involved in cellular signaling pathways. This makes it a promising candidate for therapeutic interventions in oncology and inflammatory diseases. Additionally, its ability to modulate ion channels has been explored, suggesting potential applications in neurodegenerative disorders.

Recent research has also highlighted the compound's role as a building block for advanced materials. Its sulfonamide groups can serve as reactive sites for polymerization or cross-linking, leading to novel materials with tailored mechanical and electronic properties. For instance, it has been used as a precursor for high-performance polymers exhibiting exceptional thermal stability and conductivity.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry have provided detailed insights into the compound's molecular geometry and conformational dynamics. These studies have revealed that the steric hindrance introduced by the bulky substituents significantly influences its bioavailability and pharmacokinetic profile.

Environmental impact assessments have also been conducted to evaluate the compound's biodegradability and ecotoxicity. Results indicate that under controlled conditions, it undergoes efficient microbial degradation, minimizing its environmental footprint. This is particularly important for its potential use in pharmaceutical formulations or industrial applications.

Looking ahead, ongoing research is focused on enhancing the compound's bioavailability through structural modifications while maintaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from preclinical studies to clinical trials.

In conclusion, 1-[(4-Ethoxy